Cas no 112441-27-7 (Benzonitrile, 4,4'-[1,5-pentanediylbis(oxy)]bis[3-methoxy-)

• Product Name: Benzonitrile, 4,4'-[1,5-pentanediylbis(oxy)]bis[3-methoxy-
• CAS No: 112441-27-7
• MF: C₂₁H₂₂N₂O₄
• MW: 366.410385608673
• CID: 1200396
• Update Time: 2024-08-05

Benzonitrile, 4,4'-[1,5-pentanediylbis(oxy)]bis[3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4,4'-[1,5-pentanediylbis(oxy)]bis[3-methoxy-
• 2,2'-dimethoxy-4,4'-dicyano-α,ω-diphenoxypentane

• Inchi： 1S/C21H22N2O4/c1-24-20-12-16(14-22)6-8-18(20)26-10-4-3-5-11-27-19-9-7-17(15-23)13-21(19)25-2/h6-9,12-13H,3-5,10-11H2,1-2H3
• InChI Key： FCXFARLRBNENSI-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C=C1OC)C#N)CCCCOC1=CC=C(C=C1OC)C#N

Computed Properties

• Exact Mass: 366.15806

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Melting Point: 132 °C(Solv: acetic acid (64-19-7))
• Boiling Point: 553.2±50.0 °C(Predicted)
• PSA: 84.5